Cas no 62120-14-3 (2-Furancarboxylic acid, 5-ethyl-, ethyl ester)

2-Furancarboxylic acid, 5-ethyl-, ethyl ester structure
62120-14-3 structure
Product Name:2-Furancarboxylic acid, 5-ethyl-, ethyl ester
CAS No:62120-14-3
MF:C9H12O3
MW:168.189783096313
CID:457366
PubChem ID:12283711
Update Time:2025-04-19

2-Furancarboxylic acid, 5-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 5-ethyl-, ethyl ester
    • ethyl 5-ethylfuran-2-carboxylate
    • DTXSID50484250
    • AKOS006229305
    • SCHEMBL151035
    • ethyl 5-ethyl-2-furoate
    • 62120-14-3
    • Inchi: 1S/C9H12O3/c1-3-7-5-6-8(12-7)9(10)11-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: HDDVEPXUPDKDDH-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC=C1CC

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44

2-Furancarboxylic acid, 5-ethyl-, ethyl ester Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司